Cas no 2229180-64-5 (2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid)

• Product Name: 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid
• CAS No: 2229180-64-5
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6371143
• PubChem ID: 165856722
• Update Time: 2025-10-30

2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid
• EN300-1734985
• 2229180-64-5

• Inchi： 1S/C9H12N2O4/c1-5-4-11(2)10-8(5)6(9(14)15)3-7(12)13/h4,6H,3H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： QAJLJCAWIBGGKF-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C(C)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid

Comprehensive Overview of 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid (CAS No. 2229180-64-5)

2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid, with the CAS number 2229180-64-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole ring and dicarboxylic acid functional groups, is increasingly studied for its potential applications in drug development and metabolic pathway modulation. Researchers are particularly interested in its structural properties, which may contribute to novel therapeutic agents targeting inflammation and enzymatic regulation.

The growing interest in 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid aligns with current trends in precision medicine and small-molecule drug discovery. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being explored for their ability to interact with specific biological targets. Online searches for "pyrazole derivatives in drug design" and "CAS 2229180-64-5 applications" have surged, reflecting the compound's relevance in cutting-edge research. Its potential role in modulating metabolic enzymes also ties into broader discussions about sustainable biochemistry and green chemistry practices.

From a synthetic chemistry perspective, 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid presents intriguing challenges and opportunities. The compound's dual carboxylic acid groups offer multiple sites for derivatization, making it a versatile intermediate in organic synthesis. Recent publications have highlighted its utility in creating biologically active analogs, particularly in the development of enzyme inhibitors. This has led to increased academic and industrial interest, as evidenced by rising queries for "synthesis of CAS 2229180-64-5" and "structure-activity relationships of pyrazole acids" across scientific databases.

The physicochemical properties of CAS 2229180-64-5 further contribute to its research value. With moderate water solubility and specific hydrogen-bonding capabilities, this compound exhibits ideal characteristics for medicinal chemistry optimization. These traits are particularly relevant given current industry focus on improving drug bioavailability and ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Laboratory studies continue to explore its crystalline forms and salt formations, addressing common formulation challenges in pharmaceutical development.

Analytical characterization of 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid has benefited from advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods have confirmed the compound's structural integrity and purity, essential for reliable research outcomes. The scientific community's emphasis on reproducible synthesis and quality control in chemical research has made detailed analytical data for this compound particularly valuable, as reflected in literature citation patterns.

Emerging applications of 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid extend beyond traditional pharmaceutical uses. Recent investigations have explored its potential in agricultural chemistry as a precursor for plant growth regulators, aligning with global interests in sustainable crop production. Additionally, its molecular architecture shows promise for material science applications, particularly in designing functional polymers with specific acid-base properties. These diverse potential uses contribute to the compound's growing profile in interdisciplinary research.

Safety and handling considerations for CAS 2229180-64-5 follow standard laboratory protocols for organic acids. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation controls are recommended during handling. The compound's stability profile and storage requirements have been documented in technical literature, addressing common queries about "long-term storage of pyrazole derivatives" and "handling dicarboxylic acid compounds" frequently searched by laboratory professionals.

The commercial availability of 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid has expanded in recent years, with several specialty chemical suppliers now offering the compound in research quantities. This increased accessibility has facilitated broader investigation into its properties and applications. Market trends indicate growing demand for high-purity research chemicals, with particular interest in compounds like this that serve as building blocks for more complex molecular architectures.

Future research directions for CAS 2229180-64-5 are likely to focus on expanding its therapeutic potential and exploring novel synthetic pathways. The compound's unique combination of a heterocyclic core with acid functionality presents numerous opportunities for structural modification and biological evaluation. As computational chemistry and AI-assisted drug discovery methods advance, this molecule may serve as an important test case for predicting and optimizing bioactive compound properties.

In conclusion, 2-(1,4-dimethyl-1H-pyrazol-3-yl)butanedioic acid represents a compelling subject of study at the intersection of medicinal chemistry and materials science. Its CAS number 2229180-64-5 has become increasingly recognized in scientific literature, reflecting growing appreciation for its versatile applications. As research continues to uncover new dimensions of this compound's potential, it stands as an excellent example of how molecular innovation can address diverse scientific challenges across multiple disciplines.